Cas no 147687-35-2 (GUTTIFERONE B)

• Product Name: GUTTIFERONE B
• CAS No: 147687-35-2
• MF: C₄₃H₅₈O₆
• MW: 670.917033672333
• CID: 184103
• Update Time: 2024-02-29

GUTTIFERONE B Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.3.1]non-3-ene-2,9-dione,3-(3,4-dihydroxybenzoyl)-5,7-bis[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-4-hydroxy-8,8-dimethyl-1-(3-methyl-2-buten-1-yl)-,(1R,5R,7S)-rel-(-)-
• Bicyclo[3.3.1]non-3-ene-2,9-dione,3-(3,4-dihydroxybenzoyl)-5,7-bis[(2E)-3,7-dimethyl-2,6-octad...
• Bicyclo[3.3.1]non-3-ene-2,9-dione,3-(3,4-dihydroxybenzoyl)-5,7-bis[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-4-hydroxy-8,8-dimethy
• (-)-Guttiferone B
• Bicyclo[3.3.1]non-3-ene-2,9-dione,3-(3,4-dihydroxybenzoyl)-5,7-bis(3,7-dimethyl-2,6-octadienyl)-4-hydroxy-8,8-dimethyl-1-(3-methyl-2-butenyl)-,[1a,5a,5(E),7a(E)]-(-)-
• Bicyclo[3.3.1]non-3-ene-2,9-dione,3-(3,4-dihydroxybenzoyl)-5,7-bis[(2E)-3,7-dimethyl-2,6-octadienyl]-4-hydroxy-8,8-dimethyl-1-(3-methyl-2-butenyl)-,(1R,5R,7S)-rel-(-)- (9CI)
• Guttiferone B
• CID 101180770
• Bicyclo[3.3.1]non-3-ene-2,9-dione, 3-(3,4-dihydroxybenzoyl)-5,7-bis[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-4-hydroxy-8,8-dimethyl-1-(3-methyl-2-buten-1-yl)-, (1R,5R,7S)-rel-(-)-
• (+)-Oblongifolin D
• oblongifolin D
• GUTTIFERONE B

• Inchi： 1S/C43H58O6/c1-27(2)13-11-15-30(7)17-19-33-26-42(23-22-31(8)16-12-14-28(3)4)38(47)36(37(46)32-18-20-34(44)35(45)25-32)39(48)43(40(42)49,41(33,9)10)24-21-29(5)6/h13-14,17-18,20-22,25,33,44-46H,11-12,15-16,19,23-24,26H2,1-10H3/b30-17+,31-22+,37-36?/t33-,42+,43-/m1/s1
• InChI Key： AWADGPGGHLGLFD-FCOZMSKQSA-N
• SMILES： O=C1[C@]2(C/C=C(\C)/CC/C=C(\C)/C)C(C(=C(C3C=CC(=C(C=3)O)O)O)C([C@@]1(C/C=C(\C)/C)C(C)(C)[C@H](C/C=C(\C)/CC/C=C(\C)/C)C2)=O)=O

Computed Properties

• Exact Mass: 670.423
• Monoisotopic Mass: 670.423
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 49
• Rotatable Bond Count: 13
• Complexity: 1450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 112
• XLogP3: 11.149

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids